2-Bromo-3-nitrobenzoic acid

• IUPAC Name: 2-bromo-3-nitrobenzoic acid
• InChI: InChI=1S/C7H4BrNO4/c8-6-4(7(10)11)2-1-3-5(6)9(12)13/h1-3H,(H,10,11)
• InChI Key: WTDJEGSXLFHZPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])Br)C(=O)O
• Molecular Formula: C7H4BrNO4
• DSSTOX Substance ID: DTXSID00205917
• Molecular Weight: 246.01 g/mol
• CAS RN: 573-54-6

Description

2-Bromo-3-nitrobenzoic acid is an organic compound with the molecular formula BrC6H3(NO2)CO2H. It is an off-white to yellow crystalline powder. This compound is used in the preparation of 3-substituted 5-nitroisocoumarins and 2-bromo-3-nitrobenzaldehyde.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a bromo group, a nitro group, and a carboxylic acid group. The molecular weight of this compound is 246.01.

Physical And Chemical Properties Analysis

This compound is an off-white to yellow crystalline powder. It has a melting point of 186.0 to 191.0 °C. The density of this compound is 1.9±0.1 g/cm3.

Scientific Research Applications

• Synthesis of 3-Amino-2-nitrobenzo[b]thiophenes

  Guerrera, Salerno, Lamartina, and Spinelli (1995) investigated the reaction of 3-bromo-2-nitrobenzo[b]thiophene with amines, which led to the synthesis of unexpected isomers of N-substituted 2-amino-3-nitrobenzo[b]thiophenes. This study suggests the potential use of 2-bromo-3-nitrobenzo[b]thiophene in synthesizing these isomers, which could have applications in organic synthesis and chemical analysis (Guerrera, Salerno, Lamartina, & Spinelli, 1995).

• Nitration of Benzo[b]thiophen Derivatives

  Cooper and Scrowston (1972) focused on the nitration of 3-bromo-2-methylbenzo[b]thiophen, yielding various nitro compounds. The study provides insight into the reactivity and potential applications of bromo-nitrobenzoic acid derivatives in the synthesis of complex organic compounds (Cooper & Scrowston, 1972).

• Synthesis of Chlorantraniliprole

• Crystallographic Studies

  Pramanik, Dey, and Mukherjee (2019) conducted a crystallographic study using X-ray powder diffraction on various benzoic acid derivatives, including compounds similar to 2-bromo-3-nitrobenzoic acid. This research contributes to understanding the molecular structure and electronic properties of these compounds, which can be applied in materials science and molecular engineering (Pramanik, Dey, & Mukherjee, 2019).

Safety and Hazards

2-Bromo-3-nitrobenzoic acid is classified as an eye irritant, skin irritant, and may cause respiratory irritation. Safety precautions include avoiding contact with skin and eyes, avoiding inhalation, and using personal protective equipment.

Mechanism of Action

Target of Action

It is known to be used in the preparation of various nitrogen heterocycles . It’s also used as a reagent in the Suzuki–Miyaura coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

In the context of suzuki–miyaura coupling, the reaction involves the transmetalation of formally nucleophilic organic groups from boron to palladium . This process is part of the broader mechanism of the Suzuki–Miyaura coupling reaction .

Biochemical Pathways

It’s known that the compound can be used in the synthesis of various nitrogen heterocycles , which are involved in a wide range of biochemical processes.

Result of Action

Its use in the synthesis of nitrogen heterocycles suggests that it may contribute to the biological activity of these compounds .

Action Environment

The action, efficacy, and stability of 2-Bromo-3-nitrobenzoic acid can be influenced by various environmental factors. For instance, in the context of Suzuki–Miyaura coupling, the reaction conditions are exceptionally mild and functional group tolerant . This suggests that the compound’s action may be robust to a variety of environmental conditions.

Q & A

Q1: What makes 2-bromo-3-nitrobenzoic acid useful in organic synthesis?

A1: this compound serves as a versatile precursor in organic synthesis due to the presence of three reactive functional groups: a carboxylic acid, a bromine atom, and a nitro group [, ]. These groups allow for diverse chemical transformations, making it valuable for constructing complex molecules.

Q2: Can you provide an example of how this compound is used to synthesize more complex structures?

A2: Absolutely. One study [] demonstrated the condensation of this compound with acetylacetone in the presence of copper(II) acetate and sodium ethoxide. This reaction yields 2-acetylacetonyl-3-nitrobenzoic acid, which can be further modified to create heterocyclic compounds like 2-methylindole-4-carboxylic acid and its derivatives.

Q3: The research mentions "selective displacement of fluorine." How does this relate to this compound?

A3: While this compound itself doesn't contain fluorine, a related study [] highlights its utility in synthesizing molecules where selective fluorine displacement is key. The researchers used this compound as a starting point to create N-(2-fluorophenyl)-3-nitroanthranilic acids. These compounds were then subjected to a unique reaction where alkaline borohydride selectively displaced the fluorine atom, ultimately leading to the formation of phenazine-1-carboxylic acids. This approach showcases the indirect role of this compound in accessing valuable chemical scaffolds.